(4R,4As,7aS,12bS)-4a,9-dihydroxy-1,2,3,4,5,6,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinolin-7-one

• CAS No.: 33522-95-1
• Product Name: (4R,4As,7aS,12bS)-4a,9-dihydroxy-1,2,3,4,5,6,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinolin-7-one
• Molecular Formula: C16H17NO4
• Molecular Weight: 287.31 g/mol
• IUPAC Name: (4R,4aS,7aS,12bS)-4a,9-dihydroxy-1,2,3,4,5,6,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinolin-7-one
• Standard InChI: InChI=1S/C16H17NO4/c18-9-2-1-8-7-11-16(20)4-3-10(19)14-15(16,5-6-17-11)12(8)13(9)21-14/h1-2,11,14,17-18,20H,3-7H2/t11-,14-,15+,16-/m1/s1
• Standard InChIKey: HLMSIZPQBSYUNL-IPOQPSJVSA-N
• Isomeric SMILES: C1C[C@]2([C@H]3CC4=C5[C@@]2(CCN3)[C@@H](C1=O)OC5=C(C=C4)O)O
• SMILES: C1CC2(C3CC4=C5C2(CCN3)C(C1=O)OC5=C(C=C4)O)O
• Canonical SMILES: C1CC2(C3CC4=C5C2(CCN3)C(C1=O)OC5=C(C=C4)O)O
• Description: Noroxymorphone is a DEA Schedule II controlled substance. Substances in the DEA Schedule II have a high potential for abuse which may lead to severe psychological or physical dependence.; Noroxymorphone belongs to the class of organic compounds known as phenanthrenes and derivatives. These are polycyclic compounds containing a phenanthrene moiety, which is a tricyclic aromatic compound with three non-linearly fused benzene. Noroxymorphone is soluble (in water) and a very weakly acidic compound (based on its pKa). Noroxymorphone has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, noroxymorphone is primarily located in the cytoplasm.
• Synonyms: EN 3169;(-)-Noroxymorphone
• Reference: 1.Kokki, M.,Heikkinen, M.,Valitalo, P., et al. Maturation of oxycodone pharmacokinetics in neonates and infants: Oxycodone and its metabolites in plasma and urine. Br. J. Clin. Pharmacol. (2016).
• PubChem Compound: 5490126
• Last Modified: Nov 11 2021